Cas no 2227858-01-5 ((2R)-2-(3-methanesulfonylphenyl)oxirane)

(2R)-2-(3-Methanesulfonylphenyl)oxirane is a chiral epoxide derivative characterized by the presence of a methanesulfonyl group at the meta position of the phenyl ring. This compound is of interest in synthetic organic chemistry due to its stereospecific reactivity, enabling its use as a versatile intermediate in the synthesis of enantiomerically pure pharmaceuticals and fine chemicals. The electron-withdrawing sulfonyl group enhances the electrophilicity of the epoxide ring, facilitating nucleophilic ring-opening reactions with high regioselectivity. Its well-defined (R)-configuration ensures consistent stereochemical outcomes in asymmetric synthesis. The compound’s stability under standard conditions and compatibility with a range of reaction conditions further contribute to its utility in complex organic transformations.
(2R)-2-(3-methanesulfonylphenyl)oxirane structure
2227858-01-5 structure
Product Name:(2R)-2-(3-methanesulfonylphenyl)oxirane
CAS No:2227858-01-5
MF:C9H10O3S
MW:198.238901615143
CID:5865862
PubChem ID:165709905
Update Time:2025-08-05

(2R)-2-(3-methanesulfonylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-(3-methanesulfonylphenyl)oxirane
    • EN300-2004455
    • 2227858-01-5
    • Inchi: 1S/C9H10O3S/c1-13(10,11)8-4-2-3-7(5-8)9-6-12-9/h2-5,9H,6H2,1H3/t9-/m0/s1
    • InChI Key: VZIJGQPXOMZGOK-VIFPVBQESA-N
    • SMILES: S(C)(C1=CC=CC(=C1)[C@@H]1CO1)(=O)=O

Computed Properties

  • Exact Mass: 198.03506535g/mol
  • Monoisotopic Mass: 198.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55Ų

(2R)-2-(3-methanesulfonylphenyl)oxirane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2004455-0.05g
(2R)-2-(3-methanesulfonylphenyl)oxirane
2227858-01-5
0.05g
$1296.0 2023-09-16
Enamine
EN300-2004455-0.1g
(2R)-2-(3-methanesulfonylphenyl)oxirane
2227858-01-5
0.1g
$1357.0 2023-09-16
Enamine
EN300-2004455-0.25g
(2R)-2-(3-methanesulfonylphenyl)oxirane
2227858-01-5
0.25g
$1420.0 2023-09-16
Enamine
EN300-2004455-0.5g
(2R)-2-(3-methanesulfonylphenyl)oxirane
2227858-01-5
0.5g
$1482.0 2023-09-16
Enamine
EN300-2004455-1.0g
(2R)-2-(3-methanesulfonylphenyl)oxirane
2227858-01-5
1g
$1543.0 2023-05-31
Enamine
EN300-2004455-2.5g
(2R)-2-(3-methanesulfonylphenyl)oxirane
2227858-01-5
2.5g
$3025.0 2023-09-16
Enamine
EN300-2004455-5.0g
(2R)-2-(3-methanesulfonylphenyl)oxirane
2227858-01-5
5g
$4475.0 2023-05-31
Enamine
EN300-2004455-10.0g
(2R)-2-(3-methanesulfonylphenyl)oxirane
2227858-01-5
10g
$6635.0 2023-05-31
Enamine
EN300-2004455-1g
(2R)-2-(3-methanesulfonylphenyl)oxirane
2227858-01-5
1g
$1543.0 2023-09-16
Enamine
EN300-2004455-5g
(2R)-2-(3-methanesulfonylphenyl)oxirane
2227858-01-5
5g
$4475.0 2023-09-16

Additional information on (2R)-2-(3-methanesulfonylphenyl)oxirane

(2R)-2-(3-Methanesulfonylphenyl)Oxirane: A Comprehensive Overview

The compound (2R)-2-(3-methanesulfonylphenyl)oxirane (CAS No. 2227858-01-5) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as methanesulfonylphenyl oxirane, belongs to the class of epoxides, which are widely studied for their reactivity and versatility in organic synthesis. The molecule's structure, featuring a methanesulfonyl group attached to a phenyl ring and an epoxide ring, makes it a unique subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of epoxide chemistry in the development of advanced materials and therapeutic agents. The methanesulfonylphenyl oxirane has been explored for its ability to undergo various nucleophilic opening reactions, which are critical in the synthesis of complex molecules. Researchers have demonstrated that the stereochemistry at the epoxide carbon plays a pivotal role in determining the reactivity and selectivity of these reactions. The (2R) configuration of this compound has been shown to influence the outcome of these reactions, making it a valuable tool in asymmetric synthesis.

In terms of applications, (2R)-2-(3-methanesulfonylphenyl)oxirane has found utility in the pharmaceutical industry as an intermediate in drug discovery programs. Its ability to form stable bonds with nucleophiles has made it a key component in the synthesis of bioactive compounds. For instance, recent studies have reported its use in the development of inhibitors for certain enzymes involved in disease pathways, showcasing its potential as a lead compound in medicinal chemistry.

The synthesis of methanesulfonylphenyl oxirane involves a multi-step process that typically begins with the preparation of the methanesulfonyl phenol derivative. This is followed by epoxidation using appropriate reagents to form the oxirane ring. The stereochemistry at the epoxide carbon is carefully controlled during this process to ensure the desired (R) configuration. Advanced techniques such as X-ray crystallography have been employed to confirm the stereochemical integrity of the compound, ensuring its reliability for further studies.

From an environmental perspective, there is growing interest in understanding the degradation pathways of (2R)-2-(3-methanesulfonylphenyl)oxirane and its impact on ecosystems. Preliminary studies suggest that under certain conditions, the compound undergoes hydrolysis to form more benign products. These findings are crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, (2R)-2-(3-methanesulfonylphenyl)oxirane (CAS No. 2227858-01-5) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and reactivity make it a subject of ongoing research and development. As new insights emerge from cutting-edge studies, this compound continues to pave the way for innovative solutions in chemistry and pharmacology.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd